![molecular formula C7H11BrN2S B6354246 2-Methyl-4,5,6,7-tetrahydro-thiazolo[5,4-c]pyridine hydrobromide CAS No. 1030122-16-7](/img/structure/B6354246.png)
2-Methyl-4,5,6,7-tetrahydro-thiazolo[5,4-c]pyridine hydrobromide
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Overview
Description
2-Methyl-4,5,6,7-tetrahydro-thiazolo[5,4-c]pyridine hydrobromide is a useful research chemical that is used in the preparation of thiazolopyridine and tetrahydrothiazolopyridine derivatives . It is also used as a reagent for the synthesis of N-(2-acylaminoaryl or 2-acylamino heterocyclic methyl) thiazole-2-carboxamides derivatives as antithrombotic drugs .
Synthesis Analysis
The synthesis of 5-methyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridine-2-carboxylic acid involves reacting 2-bromo-5-methyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridine with a metal cyanide to obtain 2-cyano-5-methyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridine, which is then hydrolyzed .Molecular Structure Analysis
The molecular formula of 2-Methyl-4,5,6,7-tetrahydro-thiazolo[5,4-c]pyridine hydrobromide is C7H10N2S . The IUPAC name is 2-methyl-4,5,6,7-tetrahydro[1,3]thiazolo[5,4-c]pyridine hydrobromide .Chemical Reactions Analysis
The compound is used in the preparation of thiazolopyridine and tetrahydrothiazolopyridine derivatives . It is also used as a reagent for the synthesis of N-(2-acylaminoaryl or 2-acylamino heterocyclic methyl) thiazole-2-carboxamides derivatives as antithrombotic drugs .Physical And Chemical Properties Analysis
The physical form of 2-Methyl-4,5,6,7-tetrahydro-thiazolo[5,4-c]pyridine hydrobromide is a yellow solid . The molecular weight is 235.15 .Scientific Research Applications
- Significance : These derivatives have potential as antithrombotic agents, which are crucial for preventing blood clot formation and managing cardiovascular diseases .
- Significance : These derivatives exhibit high effectiveness against microbial infections and cancer cells, making them promising candidates for drug development .
- Significance : These derivatives have diverse applications, including potential as bioactive molecules, ligands, or intermediates in organic synthesis .
- Significance : Its unique thiazolopyridine scaffold allows for modifications, leading to the discovery of new drugs or bioactive compounds .
- Significance : Understanding the process parameters and optimizing the yield is essential for large-scale production or further research .
Antithrombotics and Cardiovascular Research
Antimicrobial and Anticancer Agents
Thiazolopyridine Derivatives
Synthetic Chemistry and Medicinal Chemistry
Process Development and Optimization
Pharmacological Screening Assays
Safety and Hazards
The safety information for 2-Methyl-4,5,6,7-tetrahydro-thiazolo[5,4-c]pyridine hydrobromide is limited. Therefore, it is recommended to follow appropriate safety procedures and take necessary protective measures, such as wearing protective glasses and gloves, and ensuring good laboratory ventilation .
Mechanism of Action
Target of Action
It’s known that this compound is used in the synthesis of various derivatives , which suggests it may interact with multiple targets depending on the specific derivative and its intended use.
Mode of Action
It’s known to be a precursor in the synthesis of various compounds , which implies that its mode of action may vary based on the specific derivative and its biological targets.
Biochemical Pathways
As a precursor for the synthesis of various compounds , it’s likely that the affected pathways would depend on the specific derivative and its biological targets.
Result of Action
As a precursor in the synthesis of various compounds , its effects would likely depend on the specific derivative and its interaction with biological targets.
properties
IUPAC Name |
2-methyl-4,5,6,7-tetrahydro-[1,3]thiazolo[5,4-c]pyridine;hydrobromide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10N2S.BrH/c1-5-9-6-2-3-8-4-7(6)10-5;/h8H,2-4H2,1H3;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DZWMHBKXASQODK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=C(S1)CNCC2.Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H11BrN2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
235.15 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Methyl-4,5,6,7-tetrahydro-thiazolo[5,4-c]pyridine hydrobromide |
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